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Compound of Interest

Compound Name: C.l. Pigment Red 52, disodium salt

Cat. No.: B1497102

Application Notes and Protocols for C.l. Pigment
Red 52

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling and disposal of C.I.
Pigment Red 52 in a laboratory setting. Adherence to these guidelines is crucial to minimize
risks and ensure a safe working environment.

Hazard Identification and Quantitative Data

C.l. Pigment Red 52 is an azo pigment. While specific toxicological data for C.l. Pigment Red
52 is not consistently available across all safety data sheets (SDS), related compounds and
general knowledge of azo dyes suggest potential hazards. Some sources indicate that it may
cause genetic defects, damage fertility or the unborn child, and is very toxic to aquatic life with
long-lasting effects[1]. Other sources classify it with potential for acute oral and inhalation
toxicity, serious eye irritation, and specific target organ toxicity after repeated exposure[2].

Table 1: Quantitative Safety Data for C.l. Pigment Red 52 and Structurally Related Compounds
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Parameter Value Source | Compound

Acute Oral Toxicity (LD50) No data available C.l. Pigment Red 52

Acute Inhalation Toxicity ] ]
No data available C.l. Pigment Red 52

(LC50)

No Observed Adverse Effect Acid Red 52 (13-week, oral, rat
1000 mg/kg bw/day

Level (NOAEL) study)[3]

Water Solubility 17.4 mg/L at 23°C Pigment Red 52:2[4]

Safe Handling Protocols
Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling C.I. Pigment Red 52 to prevent exposure.

o Eye Protection: Wear splash-resistant safety goggles. An emergency eyewash fountain
should be readily accessible[5].

» Hand Protection: Wear appropriate chemical-resistant gloves[5].
» Body Protection: Wear a lab coat or appropriate chemical-resistant clothing[5].

o Respiratory Protection: Use in a well-ventilated area. If dust generation is unavoidable, a
NIOSH/OSHA approved respirator is required[6][7].

Engineering Controls

» Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation of dust or aerosols[2].

o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
substances like strong oxidizing agents[7][8].

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing[1].
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Wash hands thoroughly after handling[1][2].
Do not eat, drink, or smoke in the laboratory[1][2].

Remove contaminated clothing and PPE before entering eating areas|[2].

Experimental Protocols
Protocol for a Small Spill (Solid)

Evacuate and Ventilate: If safe to do so, evacuate unnecessary personnel from the
immediate area and ensure adequate ventilation.

Don PPE: Wear the appropriate PPE as described in section 2.1.
Containment: Prevent further spread of the powder.

Clean-up: Carefully sweep or vacuum the spilled material into a suitable, labeled disposal
container. Avoid generating dust[7]. Use a wet clean-up technique if necessary to minimize
dust.

Decontamination: Decontaminate the spill area with soap and water.

Disposal: Dispose of the waste as described in section 4.0.

Protocol for a Large Spill (Solid)

Evacuate and Secure: Evacuate the area immediately and restrict access.

Notify Safety Officer: Inform the laboratory safety officer or emergency response team.
Ventilate: If it is safe, increase ventilation to the area.

Containment: Dike the spill to prevent it from spreading[5].

Clean-up: Follow the instructions of the emergency response team. This may involve using
an absorbent material like sand or diatomite to cover the spill before collection[2].
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» Disposal: All contaminated materials must be placed in sealed, labeled containers for
disposal according to institutional and regulatory guidelines.

Disposal Protocol

All waste containing C.I. Pigment Red 52 must be treated as hazardous waste.

o Waste Collection: Collect all waste, including contaminated PPE and cleaning materials, in a
clearly labeled, sealed container.

e Labeling: The container must be labeled as "Hazardous Waste" and include the name "C.I.
Pigment Red 52".

o Storage: Store the waste container in a designated hazardous waste accumulation area.

» Disposal: Arrange for disposal through a licensed hazardous waste disposal company. Do
not discharge into drains or the environment[2][8]. Some procedures may allow for
incineration in a chemical incinerator equipped with an afterburner and scrubber, after mixing
with a combustible solvent. Always consult and adhere to local, state, and federal
regulations[1][8].

Visualizations

Safe Handling Workflow
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Caption: Workflow for the safe handling of C.l. Pigment Red 52.
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Disposal Protocol

Collect Waste:
- Contaminated PPE
- Spilled Material
- Empty Containers

'

Label as Hazardous Waste:
- 'Hazardous Waste'
- 'C.l. Pigment Red 52

'

Store in Designated Area

'

Dispose via Licensed Contractor
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Caption: Protocol for the proper disposal of C.I. Pigment Red 52 waste.
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Caption: General metabolic pathway of azo dyes leading to potentially harmful aromatic
amines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1497102?utm_src=pdf-custom-synthesis
https://aksci.com/sds/O859_SDS.pdf
https://www.kochcolor.com/PDF%20Collection/SDS%20Files/2000-SDS/sds-magenta-srb-2995-liq-us-en-v3.pdf
https://ec.europa.eu/health/ph_risk/committees/04_sccp/docs/sccp_o_137.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6874881.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6874881.aspx
https://first-color.com/Materials/MSDS/R48-4/4840.pdf
https://spectracolors.com/wp-content/uploads/2017/04/4.AC_.0052C0-SDS.pdf
https://www.cncolorchem.com/upLoad/file/20170327/14905998182801313.pdf
https://www.additivesforpolymer.com/wp-content/uploads/2019/10/pigment-red-571-4BP-msds-baoxu-chemical-.pdf
https://www.benchchem.com/product/b1497102#safe-handling-and-disposal-of-c-i-pigment-red-52-in-the-lab
https://www.benchchem.com/product/b1497102#safe-handling-and-disposal-of-c-i-pigment-red-52-in-the-lab
https://www.benchchem.com/product/b1497102#safe-handling-and-disposal-of-c-i-pigment-red-52-in-the-lab
https://www.benchchem.com/product/b1497102#safe-handling-and-disposal-of-c-i-pigment-red-52-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1497102?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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